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Compound of Interest

Compound Name: Diisopropyl (R)-(+)-malate

Cat. No.: B1311375

Essential Safety and Handling Guide for
Diisopropyl (R)-(+)-malate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
Diisopropyl (R)-(+)-malate (CAS: 83540-97-0). Adherence to these procedures is critical for
ensuring personnel safety and regulatory compliance in a laboratory setting.

Hazard Identification and Classification

Diisopropyl (R)-(+)-malate is classified as a hazardous substance requiring specific handling
precautions. The primary hazards are outlined below.

Hazard Classification GHS Category Hazard Statement
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation
Specific target organ toxicity — H335: May cause respiratory
. Category 3 o
single exposure irritation
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Signal Word: Warning

Hazard Symbols: Xi (Irritant)[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Diisopropyl (R)-(+)-

malate to minimize exposure and ensure safety.

Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes that
can cause serious eye
irritation[2][3].

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact which

can lead to irritation[2][3].

Skin and Body Protection

Laboratory coat and closed-toe

shoes.

Provides a barrier against
accidental spills and

splashes[3].

Respiratory Protection

Use only in a well-ventilated
area. If needed, use a NIOSH-

approved respirator.

Avoid breathing dust, fume,
gas, mist, vapors, or spray,
which may cause respiratory
irritation[2][4].

Safe Handling and Storage Procedures

Proper handling and storage are crucial to maintaining the integrity of the chemical and the

safety of the laboratory environment.

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood[5].

e Avoid contact with skin and eyes[2].

e Wash hands thoroughly after handling[2][4].
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» Avoid breathing vapors or mist[2][4].

» Take off contaminated clothing and wash it before reuse[2].

Storage:

Keep the container tightly closed[2][4].

Store locked up[2].

Store in a cool, well-ventilated place[2][4].

Store at -20°C for long-term stability[6].

Emergency and First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First Aid Procedure

If Inhaled

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention[2].

In Case of Skin Contact

Immediately wash off with soap and plenty of
water. Remove contaminated clothing. If skin

irritation persists, consult a doctor[2][4].

In Case of Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing and seek

immediate medical attention[2][4].

If Swallowed

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately[2].
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Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental protection.

Spill Response:

o Evacuate: Evacuate personnel from the immediate spill area.
o Ventilate: Ensure adequate ventilation.

» Contain: Use an inert absorbent material to contain the spill.

o Collect: Carefully collect the absorbed material and place it into a designated, labeled waste
container.

o Decontaminate: Clean the spill area thoroughly.
Disposal:

» Dispose of contents and container in accordance with local, regional, and national
regulations[2][4].

o Waste containing Diisopropyl (R)-(+)-malate should be collected in a dedicated, properly
labeled waste container.

» Arrange for collection by a certified hazardous waste disposal service.

Operational Workflow

The following diagram illustrates the standard workflow for handling Diisopropyl (R)-(+)-
malate from receipt to disposal.
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Workflow for Handling Diisopropyl (R)-(+)-malate
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Caption: Standard operating procedure for Diisopropyl (R)-(+)-malate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

